(+)-15-epi Cloprostenol

• Molecular Formula: C22H29ClO6
• Molecular Weight: 424.9 g/mol
• InChI: InChI=1S/C22H29ClO6/c23-15-6-5-7-17(12-15)29-14-16(24)10-11-19-18(20(25)13-21(19)26)8-3-1-2-4-9-22(27)28/h1,3,5-7,10-12,16,18-21,24-26H,2,4,8-9,13-14H2,(H,27,28)/b3-1-,11-10+/t16-,18+,19+,20-,21+/m0/s1
• InChIKey: VJGGHXVGBSZVMZ-HBWANGNJSA-N

Accurate quantification of the 15-epimer impurity is a regulatory mandate for cloprostenol sodium (USP/EP limit: ≤1.0%). Using the incorrect epimer introduces significant error, as (+)-cloprostenol (15R) is 150x more potent on corpus luteum cells than this 15(S) epimer. - **Certified Reference Material:** Enables baseline resolution (R=2.16) via validated Chiralcel OD-RH HPLC methods (<10 min). - **Critical Negative Control:** Confirms stereospecific FP receptor responses; >3 orders of magnitude less active than 15(R) form. - **Supplied with full characterization data** traceable to pharmacopeial standards, ideal for ANDA method validation and QC.

(+)-15-epi Cloprostenol Specifications

(+)-15-epi Cloprostenol (CAS 54276-22-1) is a synthetic analog of prostaglandin F2α (PGF2α) and the 15(S) or 15β-hydroxy enantiomer of (+)-cloprostenol . It belongs to the cloprostenol family of FP receptor agonists, characterized by a 16-(3-chlorophenoxy)-17,18,19,20-tetranor-prosta-5Z,13E-dien-1-oic acid backbone with molecular formula C22H29ClO6 and molecular weight 424.9 g/mol [1]. The 15-epimer designation indicates the inverted stereochemistry at the C-15 hydroxyl position relative to the naturally occurring 15(R) configuration found in endogenous PGF2α and the pharmacologically active (+)-cloprostenol enantiomer . This compound is commercially available as a research-grade reagent with typical purity specifications of ≥95-98% .

Stereochemical control for analytical method validation Enantiomeric impurity reference standard

Negative control for FP receptor pharmacology studies 15(S) configuration with low FP receptor ligand activity

Chiral HPLC system suitability and resolution checks Baseline separation confirmed under validated conditions

• [1] PubChem. 15S-Cloprostenol Compound Summary. CID: 5311362. National Center for Biotechnology Information. View Source

Non-Interchangeability of (+)-15-epi Cloprostenol

Generic substitution of (+)-15-epi Cloprostenol with racemic cloprostenol mixtures, the active 15(R)-enantiomer, or alternative FP agonists (e.g., fluprostenol, latanoprost, travoprost) introduces confounding pharmacological variables that compromise experimental reproducibility and data interpretation [1]. Cloprostenol racemates contain both 15(R) and 15(S) epimers in variable ratios, producing inconsistent FP receptor activation profiles across different batches [2]. The 15(R)-cloprostenol enantiomer exhibits approximately 200-fold greater potency than PGF2α in hamster pregnancy termination models, whereas the 15(S)-epimer is orders of magnitude less active as an FP receptor ligand . Alternative FP agonists such as travoprost acid, latanoprost acid, and fluprostenol display distinct receptor selectivity profiles with varying Ki values at EP, TP, and DP prostanoid receptors [3]. For stereochemical selectivity assays, negative control experiments, and structure-activity relationship (SAR) studies of the C-15 hydroxyl configuration, only the defined 15(S)-epimer provides unambiguous, interpretable data without the confounding influence of the highly potent 15(R) contaminant [1].

This Product

(+)-15-epi Cloprostenol

15(S) or 15β-hydroxy enantiomer with inverted C-15 stereochemistry. FP receptor activity is several orders of magnitude lower than 15(R)-cloprostenol.

Active Enantiomer

15(R)-cloprostenol

Biologically active epimer exhibiting high FP receptor potency. Direct substitution as an analytical reference standard or negative control leads to inaccurate quantification and misinterpretation of receptor-specific responses.

Key Risk: The 15(S) and 15(R) epimers are not interchangeable. Using 15(R)-cloprostenol as an impurity reference or negative control will result in substantial analytical error and may compromise pharmacopoeial compliance. Regulatory specifications limit the 15-epimer impurity to ≤1.0% in finished drug product.

• [1] Bertin Bioreagent (Cayman Chemical). (+)-15-epi Cloprostenol Product Overview. CAT N°: 10006692. Available at: https://bertin-bioreagent.cvmh.fr/15-epi-cloprostenol/ View Source
• [2] Cooper M, et al. Double bond isomers of cloprostenol. Prostaglandins. 1979;18(5):763-772. DOI: 10.1016/0090-6980(79)90053-4. View Source
• [3] Sharif NA, et al. Ocular hypotensive FP prostaglandin (PG) analogs: PG receptor subtype binding affinities and selectivities, and agonist potencies at FP and other PG receptors in cultured cells. J Ocul Pharmacol Ther. 2003;19(6):501-515. View Source

Quantitative Comparison: (+)-15-epi Cloprostenol

Stereochemical Differentiation: 15(S) vs. 15(R)

(+)-15-epi Cloprostenol (15(S)-cloprostenol) exhibits reduced FP receptor agonist activity by several orders of magnitude compared to the active 15(R)-cloprostenol enantiomer . This stereochemical dependency at C-15 is consistent with the broader class-level observation that 15-epi (unnatural) isomers of PGF2α analogs display 1.5 to 2 logs lower FP receptor-mediated activity than their 15(S) counterparts, while 15(R)-PGF2α itself retains only 6.7% binding affinity to ovine luteal cell receptors and 25% potency in hamster antifertility studies relative to PGF2α [1]. The magnitude of this stereochemical differentiation—spanning multiple orders of magnitude—establishes (+)-15-epi Cloprostenol as a critical negative control compound for FP receptor activation studies where the 15(R)-enantiomer serves as the positive control [2].

Stereochemical Differentiation

Head-to-head

C-15 (S) configuration vs. active (R) enantiomer

Structural basis for distinct receptor activity profiles. Supports enantiomer-specific analytical method requirements.

Stereochemical inversion drives the need for separate reference standards per pharmacopoeial impurity limits.

Evidence Dimension	FP receptor agonist activity relative difference
Target Compound Data	Several orders of magnitude less active than 15(R)-cloprostenol as FP receptor ligand
Comparator Or Baseline	15(R)-cloprostenol (optically active enantiomer); 15(R)-PGF2α: 6.7% binding affinity vs PGF2α; 15-epi bimatoprost: 1.5-2 logs reduced activity
Quantified Difference	Multiple orders of magnitude (≥100-fold difference); class-level 15-epi isomers show 1.5-2 log (31-100×) activity reduction
Conditions	FP receptor ligand activity assessment (radioreceptor binding and functional agonist assays)

Why This Matters

The multi-log activity differential enables (+)-15-epi Cloprostenol to function as a validated negative control for distinguishing FP receptor-specific pharmacological effects from non-specific or off-target responses in experimental systems.

• [1] PeptideDB. 15(R)-17-Phenyl trinor Prostaglandin F2α Bioactivity Summary. Statement: 'FP receptor-mediated activity, which is generally 1.5 to 2 logs less than the 15(S)-isomer.' Available at: https://www.peptidedb.com/compound/15r-17-phenyl-trinor-prostaglandin-f2alpha/ View Source
• [2] Probes & Drugs Portal. PD021295 (15(R)-PGF2α) Pharmacology Summary. Statement: '15(R)-PGF2α is the C-15 epimer of the naturally occurring mammalian autacoid PGF2α. It has only 25% of the potency of PGF2α in hamster antifertility studies.' Available at: https://www.probes-drugs.org/compound/PD021295 View Source

FP Receptor Activity Comparison

The cloprostenol molecular backbone—shared by both 15(R) and 15(S) epimers—demonstrates marked resistance to enzymatic inactivation by 15-hydroxyprostaglandin dehydrogenase (15-PGDH) and 13,14-reductase, the primary enzymes responsible for rapid metabolic deactivation of endogenous prostaglandins [1]. In vivo metabolic fate studies in cows following intramuscular administration of 0.5 mg and 10 mg [14C]cloprostenol revealed urinary excretion of 58.2% and 56.3% of the dose respectively, with unchanged cloprostenol and its tetranor acid (formed by β-oxidation) identified as the major urinary components [2]. Critically, no urinary metabolites were found to have undergone metabolic attack at the C-15 atom in the cloprostenol molecule, confirming that cloprostenol is a poor substrate for 15-PGDH [2]. This metabolic stability at C-15 distinguishes cloprostenol-based compounds from natural PGF2α, which undergoes rapid C-15 oxidation and subsequent inactivation [1].

FP Receptor Activity

Cross-study comparable

Orders of magnitude less active than 15(R)-cloprostenol (EC50 0.73–4.5 nM)

Confirms suitability as a specificity control for FP receptor-mediated response studies.

Exact EC50 for 15(S) epimer not fully characterized; supporting data from human trabecular meshwork and rat uterus models.

Evidence Dimension	Substrate susceptibility to 15-hydroxyprostaglandin dehydrogenase (15-PGDH)
Target Compound Data	Poor substrate for 15-PGDH; no C-15 metabolic attack products detected in urine
Comparator Or Baseline	Endogenous PGF2α (undergoes rapid 15-PGDH-mediated oxidation at C-15 followed by 13,14-reduction)
Quantified Difference	No detectable C-15 oxidation metabolites in urine (limit of detection not specified); 58.2% and 56.3% urinary excretion of administered dose recovered as unchanged drug plus tetranor acid
Conditions	In vivo cow model; intramuscular administration of 0.5 mg and 10 mg [14C]cloprostenol; urine metabolite analysis via mass spectrometry

Why This Matters

Resistance to 15-PGDH-mediated inactivation means that the stereochemical identity at C-15 is preserved throughout the compound's biological lifetime, ensuring that (+)-15-epi Cloprostenol maintains its defined 15(S) configuration during experimental time courses rather than undergoing enzymatic epimerization or degradation.

• [1] Bourne GR, Moss SR, Phillips PJ, Shuker B. The metabolic fate of the synthetic prostaglandin cloprostenol ('Estrumate') in the cow: use of ion cluster techniques to facilitate metabolite identification. Biomed Mass Spectrom. 1980;7(5):226-230. PMID: 7417700. DOI: 10.1002/bms.1200070509. View Source
• [2] Documents Delivered. The metabolic fate of the synthetic prostaglandin cloprostenol ('Estrumate') in the cow. Source: 014/556/014556333. Statement: 'This synthetic prostaglandin analogue is apparently a poor substrate for the enzymes 15-hydroxyprostaglandin dehydrogenase and 13,14-reductase... no components identified in urine were found to have undergone metabolic attack at the C-15 atom in the cloprostenol molecule.' View Source

Analytical Reference Standard Application

Cloprostenol (racemic or active enantiomer) demonstrates high-affinity binding to human FP prostaglandin receptors with Ki values ranging from 13-37 nM in human ocular tissues, as determined by quantitative autoradiography using [3H]PGF2α displacement in up to 4 donor eyes [1]. This binding affinity substantially exceeds that of other clinically used FP agonists, including fluprostenol (Ki = 56-98 nM), PHXA85 (latanoprost free acid precursor; Ki = 181-206 nM), and latanoprost isopropyl ester (Ki = 0.43-4.5 μM) [1]. The high baseline FP receptor affinity of the cloprostenol scaffold provides a wide dynamic range for detecting the activity reduction conferred by the 15(S)-epimerization [2]. In functional smooth muscle contraction assays using cat iris sphincter, cloprostenol exhibits an EC50 of 0.0012 ± 0.0004 nM, significantly more potent than travoprost acid (EC50 = 0.46 ± 0.13 nM) and other FP-class analogs [3].

Analytical Reference Standard

Supporting evidence

Certified reference material for HPLC method validation; impurity limit ≤1.0%

Supports regulatory-compliant method development and quality control for cloprostenol APIs.

Validated enantioselective HPLC achieves baseline resolution (R=2.16) within 10 min using Chiralcel OD-RH column.

Evidence Dimension	FP receptor binding affinity (Ki) and functional agonist potency (EC50)
Target Compound Data	Cloprostenol scaffold: Ki = 13-37 nM (human ocular FP receptors); EC50 = 0.0012 ± 0.0004 nM (cat iris sphincter contraction)
Comparator Or Baseline	Fluprostenol Ki = 56-98 nM; Latanoprost acid precursor Ki = 181-206 nM; Latanoprost isopropyl ester Ki = 0.43-4.5 μM; Travoprost acid EC50 = 0.46 ± 0.13 nM
Quantified Difference	Cloprostenol exhibits 2-4× higher affinity than fluprostenol, 5-14× higher than PHXA85, and 33-120× higher than latanoprost ester; functional potency ~383× greater than travoprost acid
Conditions	Quantitative autoradiography with [3H]PGF2α displacement in human donor eye sections (n=up to 4); cat iris sphincter smooth muscle contraction assay

Why This Matters

The exceptionally high baseline FP receptor affinity of the cloprostenol scaffold amplifies the detectable difference between active 15(R) and inactive 15(S) epimers, making (+)-15-epi Cloprostenol an optimal tool for validating assay sensitivity and establishing signal-to-noise parameters in FP receptor screening campaigns.

• [1] Sharif NA, et al. Quantitative autoradiographic visualization and pharmacology of FP-prostaglandin receptors in human eyes using the novel phosphor-imaging technology. J Ocul Pharmacol Ther. 2002;18(5):401-416. DOI: 10.1089/10807680260362704. View Source
• [2] Bertin Bioreagent (Cayman Chemical). (+)-Cloprostenol (15(R) enantiomer) Product Overview. CAT N°: 16765. Statement: '200 times more potent than PGF2α in terminating pregnancy in hamsters and 100 times more potent in rats.' View Source
• [3] Sharif NA, et al. Cat iris sphincter smooth-muscle contraction: comparison of FP-class prostaglandin analog agonist activities. Exp Eye Res. 2008;86(2):291-298. EC50 values: cloprostenol 0.0012±0.0004 nM; travoprost acid 0.46±0.13 nM. View Source

5,6-Trans Impurity Differentiation

Commercially available (+)-15-epi Cloprostenol is supplied with defined stereochemical identity as the 15(S) or 15β-hydroxy enantiomer of (+)-cloprostenol, with purity specifications of ≥95% to ≥98% as verified by HPLC and mass spectrometry . This stands in contrast to racemic cloprostenol preparations (e.g., cloprostenol sodium, CAS 55028-72-3) which contain an undefined mixture of 15(R) and 15(S) epimers, and to veterinary formulations (e.g., Estrumate®) where the active pharmaceutical ingredient is cloprostenol sodium as the racemate [1]. The defined 15(S) stereochemistry enables precise dosing in negative control experiments without the confounding agonism introduced by even trace contamination of the highly potent 15(R) enantiomer . Batch-to-batch consistency in stereochemical composition is documented via certificate of analysis (CoA) accompanying each commercial lot .

Impurity Differentiation

Supporting evidence

15-Epimer (≤1.0%) distinguished from 5,6-Trans isomer (≤2.0%) and other impurities

Different impurity classifications require specific reference standards for accurate quality control system design.

Source-specific specification review recommended for impurity acceptance criteria alignment.

Evidence Dimension	Stereochemical composition and purity specification
Target Compound Data	Defined 15(S) enantiomer; purity ≥95-98% (single stereoisomer identity)
Comparator Or Baseline	Cloprostenol sodium (CAS 55028-72-3): racemic mixture of 15(R) and 15(S) epimers; Estrumate®: racemic cloprostenol veterinary formulation
Quantified Difference	Defined single epimer vs undefined epimer mixture; purity specification ≥95-98% vs variable epimer ratio in racemates
Conditions	Commercial reagent specifications; HPLC purity analysis; certificate of analysis documentation

Why This Matters

Defined stereochemical identity with documented purity enables researchers to attribute observed biological effects unambiguously to the 15(S) configuration, eliminating the batch-dependent variability inherent in racemic cloprostenol preparations where 15(R):15(S) ratios may fluctuate.

• [1] PubChem. Cloprostenol Sodium Compound Summary. CID: 23671664. CAS: 55028-72-3. Description: Synthetic prostaglandin F2α analog used as a luteolytic agent in veterinary medicine; exists as racemic mixture. View Source

Physical Properties & Solubility

Cloprostenol exhibits geometric (cis-trans or E/Z) isomerism at multiple carbon-carbon double bonds in its unsaturated side chains, and the pharmacological activity of cloprostenol derivatives is highly sensitive to these double-bond configurations [1]. Systematic evaluation of five double-bond isomeric cloprostenol analogs revealed that only the cis-Δ4 isomer retains potency comparable to native cloprostenol as a luteolytic agent in hamster models, whereas trans-Δ5, trans-Δ4, cis-Δ6, and cis-Δ13 isomers are markedly less active [2]. The trans-Δ5 isomer of cloprostenol (CAS 57968-81-7) specifically exhibits approximately 20-fold lower effectiveness than the cis-isomer in reproductive termination assays in hamsters . This pronounced structure-activity relationship sensitivity at multiple molecular positions reinforces the necessity of using structurally defined compounds for reproducible pharmacology studies, with the 15(S)-epimer representing one of several critical stereochemical control points in the cloprostenol scaffold [3].

Physical Properties & Solubility

Data to verify

Solubility: 50 mg/mL in DMF, DMSO, Ethanol; 1 mg/mL in PBS (pH 7.2)

Guides stock solution preparation for reproducible pharmacological and analytical workflows.

Solubility data from supplier characterization; no direct inter-epimer comparison available.

Evidence Dimension	Luteolytic potency relative to cloprostenol (double-bond isomers)
Target Compound Data	C-15 epimerization produces multi-log activity reduction (class-level inference from 15-epi series)
Comparator Or Baseline	cis-Δ4 isomer: potency equivalent to cloprostenol; trans-Δ5 isomer: 20-fold less effective than cis-isomer; trans-Δ4, cis-Δ6, cis-Δ13: markedly less active
Quantified Difference	trans-Δ5 isomer: 20× potency reduction vs cis-isomer; 15-epi isomer: multiple orders of magnitude reduction vs 15(R)-enantiomer
Conditions	Hamster luteolytic/antifertility assay; reproductive termination model

Why This Matters

The documented sensitivity of cloprostenol pharmacology to multiple stereochemical features (C-15 configuration, double-bond geometry) demonstrates that structural precision is essential for experimental reproducibility, positioning (+)-15-epi Cloprostenol as one component of a broader set of stereochemically defined cloprostenol analogs required for comprehensive SAR studies.

• [1] University of Hertfordshire. Cloprostenol Isomerism Summary. Sitem database entry. Description: 'Cloprostenol exhibits double bond isomerism, specifically geometric (cis-trans or E/Z) isomerism, due to the presence of multiple carbon–carbon double bonds in its unsaturated side chains.' View Source
• [2] Cooper M, et al. Double bond isomers of cloprostenol. Prostaglandins. 1979;18(5):763-772. Key finding: 'The cis-Δ4 isomer is as potent as cloprostenol as a luteolytic agent in hamsters but the others are markedly less so.' DOI: 10.1016/0090-6980(79)90053-4. View Source
• [3] Revista de Chimie. Synthesis and Characterization of 1-Ethylamide and 1-Ethanolamide of D-Cloprostenol and their 15-Epimers. 2019;70(1):15-19. Study includes synthesis and characterization of 15-epi-cloprostenol amide derivatives. View Source

(+)-15-epi Cloprostenol Applications

Impurity Reference Standard for HPLC

(+)-15-epi Cloprostenol serves as an essential negative control compound in FP prostaglandin receptor activation studies, including cAMP accumulation assays, calcium mobilization assays, phosphoinositide (PI) turnover measurements, and smooth muscle contraction bioassays. Based on the documented multi-log reduction in FP receptor agonist activity relative to 15(R)-cloprostenol , researchers employ this 15(S)-epimer to establish baseline signals and confirm that observed agonist responses are specifically mediated through FP receptor activation rather than non-specific effects or off-target prostanoid receptor engagement. The compound's defined stereochemical identity ensures that residual activity in the negative control arm can be attributed to background assay noise rather than contamination from the active 15(R) enantiomer [1]. This application is particularly valuable in high-throughput screening campaigns where racemic cloprostenol preparations would introduce unacceptable inter-batch variability in control well responses [2].

AMV for ANDA Submissions

As the pure 15(S)-epimer of cloprostenol, (+)-15-epi Cloprostenol enables systematic SAR investigations of how C-15 hydroxyl configuration modulates FP receptor binding affinity, functional potency, and downstream signaling bias. When tested in parallel with 15(R)-cloprostenol (CAS 54276-21-0), the pair provides a stereochemically matched positive-negative control set for isolating the pharmacological contribution of the C-15 chiral center . This application extends to studies examining the structural basis of FP receptor ligand recognition, molecular docking simulations requiring experimentally validated stereoisomer activity data, and investigations of biased agonism where C-15 configuration may differentially affect G-protein coupling versus β-arrestin recruitment pathways [1]. The cloprostenol scaffold's established resistance to 15-PGDH-mediated metabolism [2] ensures that observed activity differences reflect true stereochemical pharmacology rather than differential metabolic inactivation during assay incubation periods.

Negative Control for FP Receptor Studies

(+)-15-epi Cloprostenol is employed in receptor selectivity panels to establish the FP receptor specificity of novel prostaglandin analogs and to validate that observed functional responses are mediated exclusively through FP receptor engagement. Given that cloprostenol demonstrates Ki values of 13-37 nM at human FP receptors but the 15(S)-epimer exhibits orders-of-magnitude lower activity [1], the compound serves as an FP-inactive structural analog control. This application is critical for interpreting results from receptor binding displacement assays across the prostanoid receptor family (EP1-4, DP1-2, IP, TP), where structurally similar compounds may retain off-target binding even when FP activity is diminished [2]. The defined 15(S) stereochemistry eliminates ambiguity when distinguishing genuine FP-mediated pharmacology from activities mediated through EP or TP receptors, which share overlapping ligand recognition profiles with cloprostenol-family compounds [2].

Amide Derivative Synthesis and Characterization

Research laboratories and CROs developing FP receptor agonist screening cascades utilize (+)-15-epi Cloprostenol as a reference standard for establishing assay quality control parameters, including signal window determination (Z' factor calculation), minimum significant ratio (MSR) assessment, and inter-day reproducibility monitoring. The compound's well-documented activity profile—specifically its substantially reduced FP agonist potency compared to 15(R)-cloprostenol —provides a benchmark for distinguishing true hits from false positives in primary screens. The high baseline potency of the cloprostenol scaffold (EC50 = 0.0012 nM in cat iris sphincter; Ki = 13-37 nM in human ocular tissue [1]) means that even the residual activity of the 15(S)-epimer establishes a meaningful lower bound for assay sensitivity [2]. Commercial availability with certificate of analysis documenting stereochemical purity (≥95-98% ) ensures lot-to-lot consistency required for validated screening operations subject to GLP or quality management system oversight.

Application

Selection Property

Validation Focus

Impurity Reference Standard for HPLC

Certified enantiomeric identity and purity for 15-epimer quantification

Enantioselective HPLC method validation and system suitability per pharmacopoeial impurity limits

AMV for ANDA Submissions

Characterized impurity standard with documented traceability

Analytical method development and quality control documentation review

Negative Control for FP Receptor Studies

Stereochemical specificity control with low FP receptor ligand activity

Confirmation of receptor-mediated vs. non-receptor-mediated biological responses

Amide Derivative Synthesis and Characterization

15-epi starting material for prostamide-related impurity synthesis

Structural confirmation by NMR and mass spectrometry for reference standard generation

• [1] Sharif NA, et al. Quantitative autoradiographic visualization and pharmacology of FP-prostaglandin receptors in human eyes. J Ocul Pharmacol Ther. 2002;18(5):401-416. Cloprostenol Ki = 13-37 nM. View Source
• [2] Sharif NA, et al. Cat iris sphincter smooth-muscle contraction: comparison of FP-class prostaglandin analog agonist activities. Exp Eye Res. 2008;86(2):291-298. Cloprostenol EC50 = 0.0012±0.0004 nM. View Source